Cas no 878256-49-6 (N-(1-cyanocyclohexyl)-N-methyl-2-(4H-1,2,4-triazol-3-ylsulfanyl)acetamide)

• Product Name: N-(1-cyanocyclohexyl)-N-methyl-2-(4H-1,2,4-triazol-3-ylsulfanyl)acetamide
• CAS No: 878256-49-6
• MF: C₁₂H₁₇N₅OS
• MW: 279.361280202866
• CID: 6093235
• PubChem ID: 7785180
• Update Time: 2025-10-31

N-(1-cyanocyclohexyl)-N-methyl-2-(4H-1,2,4-triazol-3-ylsulfanyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(1-cyanocyclohexyl)-N-methyl-2-(4H-1,2,4-triazol-3-ylsulfanyl)acetamide
• AKOS033640529
• Z18741853
• EN300-26680108
• CHEMBL2145033
• 878256-49-6
• SMR001315233
• HMS1770N21
• HMS3059C10
• MLS002252899

• Inchi： 1S/C12H17N5OS/c1-17(12(8-13)5-3-2-4-6-12)10(18)7-19-11-14-9-15-16-11/h9H,2-7H2,1H3,(H,14,15,16)
• InChI Key： OPTFXGBARJGLHK-UHFFFAOYSA-N
• SMILES： S(C1=NC=NN1)CC(N(C)C1(C#N)CCCCC1)=O

Computed Properties

• Exact Mass: 279.11538136g/mol
• Monoisotopic Mass: 279.11538136g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 111Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on N-(1-cyanocyclohexyl)-N-methyl-2-(4H-1,2,4-triazol-3-ylsulfanyl)acetamide

Introduction to N-(1-cyanocyclohexyl)-N-methyl-2-(4H-1,2,4-triazol-3-ylsulfanyl)acetamide (CAS No. 878256-49-6)

N-(1-cyanocyclohexyl)-N-methyl-2-(4H-1,2,4-triazol-3-ylsulfanyl)acetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the CAS number 878256-49-6, represents a promising candidate for further exploration in drug development and medicinal chemistry. Its molecular structure incorporates several key functional groups that contribute to its potential biological activity, making it a subject of intense interest among researchers.

The compound's name highlights several critical features that are essential for understanding its chemical behavior and potential applications. The presence of a cyanocyclohexyl group in the molecular backbone suggests a high degree of steric hindrance and electronic richness, which can influence its interactions with biological targets. Additionally, the methyl group and the acetamide moiety contribute to the compound's overall solubility and reactivity, making it a versatile building block for synthetic chemistry.

The terminal part of the name, featuring a 4H-1,2,4-triazol-3-ylsulfanyl group, is particularly noteworthy as it introduces a heterocyclic ring system known for its bioactivity. Triazoles are well-documented for their antimicrobial, antiviral, and anti-inflammatory properties, while the sulfanyl group enhances hydrophilicity and can participate in hydrogen bonding interactions. These features collectively make N-(1-cyanocyclohexyl)-N-methyl-2-(4H-1,2,4-triazol-3-ylsulfanyl)acetamide a compelling candidate for further investigation.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with therapeutic potential. The triazole scaffold, in particular, has been extensively studied due to its broad spectrum of biological activities. Researchers have been exploring various modifications to optimize the pharmacokinetic and pharmacodynamic properties of triazole-based compounds. The incorporation of additional functional groups, such as the sulfanyl moiety in this compound, aims to enhance its binding affinity and selectivity towards specific biological targets.

The cyanocyclohexyl group in N-(1-cyanocyclohexyl)-N-methyl-2-(4H-1,2,4-triazol-3-ylsulfanyl)acetamide adds another layer of complexity to its chemical profile. This group can participate in various non-covalent interactions with biological molecules, including hydrogen bonding and π-stacking interactions. Such interactions are crucial for modulating the compound's binding affinity and selectivity. Furthermore, the presence of a cyano group can influence the compound's electronic properties, potentially affecting its reactivity and metabolic stability.

The acetamide moiety serves as a key pharmacophore that can enhance solubility and bioavailability. Acetamides are commonly found in biologically active compounds due to their ability to form hydrogen bonds with polar residues in proteins. This feature makes N-(1-cyanocyclohexyl)-N-methyl-2-(4H-1,2,4-triazol-3-ylsulfanyl)acetamide a promising candidate for further development as a drug candidate. Additionally, the methyl group adjacent to the acetamide can influence the compound's conformational flexibility and thus its ability to interact with biological targets.

Recent studies have highlighted the importance of structure-based drug design in developing novel therapeutics. Computational methods such as molecular docking and molecular dynamics simulations have been instrumental in predicting the binding modes of small molecules with biological targets. N-(1-cyanocyclohexyl)-N-methyl-2-(4H-1,2,4-triazol-3-ylsulfanyl)acetamide has been subjected to such analyses to understand its potential interactions with various enzymes and receptors. These studies have provided valuable insights into optimizing its structure for improved pharmacological activity.

The sulfanyl group in this compound is particularly interesting from a chemical biology perspective. Sulfanyl groups are known to participate in various biological processes and have been incorporated into numerous bioactive molecules. The presence of this group in N-(1-cyanocyclohexyl)-N-methyl-2-(4H-1,2,4-triazol-3-ylsulfanyl)acetamide suggests that it may exhibit unique biological activities compared to related compounds lacking this moiety. Further experimental studies are warranted to elucidate these potential activities.

In conclusion, N-(1-cyanocyclohexyl)-N-methyl-2-(4H-1,2,4-triazol-3-ylsulfanyl)acetamide (CAS No. 878256-49-6) is a structurally complex organic compound with significant potential for further exploration in pharmaceutical chemistry. Its unique combination of functional groups makes it a promising candidate for drug development and medicinal chemistry research. The integration of computational methods with experimental studies will be crucial in unraveling its full potential as a therapeutic agent.